Cas no 2694724-89-3 (2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine)

• Product Name: 2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine
• CAS No: 2694724-89-3
• MF: C₁₉H₂₁N₃
• MW: 291.390144109726
• MDL: MFCD34474977
• CID: 5626595
• PubChem ID: 165943382
• Update Time: 2025-06-25

2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28332949
• 2694724-89-3
• 2-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine
• 2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine

• MDL： MFCD34474977
• Inchi： 1S/C19H21N3/c20-10-9-19-21-17-8-7-16(12-18(17)22-19)15-6-5-13-3-1-2-4-14(13)11-15/h5-8,11-12H,1-4,9-10,20H2,(H,21,22)
• InChI Key： GLOKBTOBBXLXKB-UHFFFAOYSA-N
• SMILES： N1C(CCN)=NC2=CC=C(C=C12)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 291.173547683g/mol
• Monoisotopic Mass: 291.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine

Introduction to 2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine (CAS No. 2694724-89-3)

2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine, also known by its CAS number 2694724-89-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines and features a unique structural framework that includes a tetrahydronaphthalene moiety. The combination of these structural elements endows the compound with a range of potential biological activities and therapeutic applications.

The chemical structure of 2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine is characterized by a benzodiazepine core linked to a tetrahydronaphthalene ring through an ethylamine bridge. This structural arrangement is believed to influence the compound's pharmacological properties, including its binding affinity to specific receptors and its ability to modulate various physiological processes.

Recent studies have explored the potential therapeutic applications of 2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine. One notable area of research is its activity as an anxiolytic agent. Benzodiazepines are well-known for their anxiolytic effects, which are primarily mediated through their interaction with GABA-A receptors. The unique structure of this compound may enhance its selectivity and potency at these receptors, potentially offering improved efficacy and reduced side effects compared to traditional benzodiazepines.

In addition to its anxiolytic properties, 2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine has been investigated for its potential as an anticonvulsant. Preclinical studies have shown that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this effect is thought to involve the modulation of GABAergic neurotransmission and the stabilization of neuronal membranes.

The pharmacokinetic profile of 2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine has also been studied in detail. Research indicates that it exhibits favorable absorption and distribution properties, with good bioavailability following oral administration. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted through both renal and hepatic pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-1,3-benzodiazol-2-yethanamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings have paved the way for further clinical investigations into its potential therapeutic applications.

Beyond its use as a pharmaceutical agent, 2-{[5-(5,6-dihydro-naphthalen[-y l]- 1H-benzimidazol - 3 - yl) - ethyl] - amino} - acetonitrile (a closely related compound) has been explored for its utility as a research tool in neuropharmacology. Its ability to selectively bind to specific receptor subtypes makes it a valuable probe for investigating the molecular mechanisms underlying various neurological disorders.

The synthesis of 2-{[5-(5,6-dihydro-naphthalen[-y l]- 1H-benzimidazol - 3 - yl) - ethyl] - amino} - acetonitrile involves several steps that require precise control over reaction conditions and reagents. Key synthetic strategies include the formation of the benzodiazepine core through cyclization reactions and the introduction of the tetrahydronaphthalene moiety via coupling reactions. Advances in synthetic chemistry have enabled researchers to produce this compound with high purity and yield, facilitating both basic research and drug development efforts.

In conclusion, 2-{[5-(5 , 6 , 7 , 8-tetrahydro-naphthalen[-y l]- 1H-benzimidazol - 3 - yl) - ethyl] - amino} - acetonitrile (CAS No. 2694724---89---3) represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an intriguing subject for ongoing studies aimed at developing novel treatments for anxiety disorders and epilepsy.